4-benzyl-N-[4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl]benzamide

• IUPAC Name: 4-benzyl-N-[4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C21H15BrN2OS2/c22-19-11-10-18(27-19)17-13-26-21(23-17)24-20(25)16-8-6-15(7-9-16)12-14-4-2-1-3-5-14/h1-11,13H,12H2,(H,23,24,25)
• InChI Key: YYXPLQARZOETAB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC2=CC=C(C=C2)C(=O)NC3=NC(=CS3)C4=CC=C(S4)Br
• Molecular Formula: C21H15BrN2OS2
• Molecular Weight: 455.4 g/mol
• CAS No.: 476284-58-9

Description

4-benzyl-N-[4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl]benzamide is a useful research compound. Its molecular formula is C21H15BrN2OS2 and its molecular weight is 455.39. The purity is usually 95%.
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Scientific Research Applications

Supramolecular Chemistry Applications

Benzothiazole derivatives, due to their unique structural features, are crucial in the development of supramolecular assemblies. These compounds, including benzothiazole-based molecules, can form one-dimensional, nanometer-sized rod-like structures stabilized by hydrogen bonding and π-π interactions. Such assemblies have significant potential in nanotechnology, polymer processing, and biomedical applications. The adaptable nature of these molecules allows for their utilization in creating novel materials with specific functions, ranging from self-healing materials to drug delivery systems (Cantekin, Palmans, & de Greef, 2012).

Pharmacological Applications

Benzothiazoles and thiazolidinones, which are structurally similar to the compound , have been extensively studied for their pharmacological properties. These compounds exhibit a wide range of biological activities, including antimicrobial, analgesic, anti-inflammatory, antitubercular, antiviral, and antioxidant properties. The diverse biological activities of these compounds make them valuable scaffolds for drug discovery and development. Specifically, derivatives of benzothiazole have been explored for their potential as anticancer, anti-inflammatory, and antioxidant agents, providing a starting point for rational drug design (Ahmed et al., 2012; ArunlalV. et al., 2015).

Material Science Applications

The incorporation of benzothiazole and thiazolidinone moieties into π-extended conjugated systems has been shown to be valuable for the creation of novel optoelectronic materials. These compounds are integral to the development of luminescent small molecules, electroluminescent materials, and components for organic light-emitting diodes (OLEDs). The structural flexibility of benzothiazoles allows for the fabrication of materials with tailored properties for specific applications in optoelectronics and sensing technologies (Lipunova et al., 2018).